Cas no 1609400-73-8 ((3-chlorobenzyl)(2-methoxybenzyl)amine hydrobromide)

• Product Name: (3-chlorobenzyl)(2-methoxybenzyl)amine hydrobromide
• CAS No: 1609400-73-8
• MF: C₁₅H₁₇BrClNO
• MW: 342.658582448959
• MDL: MFCD13186567
• CID: 4608375
• Update Time: 2025-09-28

(3-chlorobenzyl)(2-methoxybenzyl)amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• (3-chlorobenzyl)(2-methoxybenzyl)amine hydrobromide

• MDL： MFCD13186567
• Inchi： 1S/C15H16ClNO.BrH/c1-18-15-8-3-2-6-13(15)11-17-10-12-5-4-7-14(16)9-12;/h2-9,17H,10-11H2,1H3;1H
• InChI Key： DKBQQECNZVOIEI-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1OC)NCC1C=CC=C(Cl)C=1.Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5

Additional information on (3-chlorobenzyl)(2-methoxybenzyl)amine hydrobromide

(3-Chlorobenzyl)(2-Methoxybenzyl)Amine Hydrobromide: A Comprehensive Overview

The compound (3-chlorobenzyl)(2-methoxybenzyl)amine hydrobromide (CAS No. 1609400-73-8) is a fascinating molecule with significant applications in the fields of organic chemistry, pharmacology, and materials science. This compound, often referred to as CBM hydrobromide, is a derivative of amines and has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis.

Structural Insights: The molecular structure of (3-chlorobenzyl)(2-methoxybenzyl)amine hydrobromide consists of two aromatic rings connected by an amine group. The presence of a chlorine atom at the 3-position of one benzene ring and a methoxy group at the 2-position of the other introduces significant electronic and steric effects. These substituents not only influence the compound's reactivity but also play a crucial role in its solubility and stability under various conditions.

Synthesis and Characterization: Recent advancements in synthetic methodologies have enabled the efficient preparation of CBM hydrobromide. Researchers have employed a combination of nucleophilic aromatic substitution and coupling reactions to achieve high yields. The characterization of this compound has been carried out using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, providing detailed insights into its molecular geometry and bonding patterns.

Applications in Drug Discovery: The unique properties of (3-chlorobenzyl)(2-methoxybenzyl)amine hydrobromide make it an attractive candidate in drug discovery efforts. Its ability to act as a versatile building block in medicinal chemistry has been highlighted in several recent studies. For instance, researchers have utilized this compound as a key intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, including cancer and neurodegenerative diseases.

Role in Materials Science: Beyond pharmacology, CBM hydrobromide has found applications in materials science, particularly in the development of novel polymers and coatings. Its ability to undergo controlled polymerization under specific conditions has led to the creation of materials with tailored mechanical and thermal properties. Recent breakthroughs in this area have demonstrated its potential for use in advanced composites and electronic devices.

Latest Research Developments: Cutting-edge research on (3-chlorobenzyl)(2-methoxybenzyl)amine hydrobromide has focused on its role as a catalyst in asymmetric synthesis. Scientists have reported that this compound can significantly enhance the enantioselectivity of certain reactions, making it a valuable tool in the production of chiral pharmaceuticals. Additionally, studies on its interaction with biological systems have provided new insights into its pharmacokinetics and bioavailability.

In conclusion, (3-chlorobenzyl)(2-methoxybenzyl)amine hydrobromide (CAS No. 1609400-73-8) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its structural complexity, coupled with its functional versatility, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, it is poised to make even greater contributions to scientific innovation.